Cas no 13134-76-4 (Methyl 3-HydroxybenzoBthiophene-2-carboxylate)
Methyl 3-Hydroxybenzothiophene-2-carboxylate is a heterocyclic organic compound featuring a benzothiophene core with a hydroxyl group at the 3-position and a methyl ester at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The hydroxyl group enhances reactivity for further functionalization, while the ester moiety offers stability and ease of handling. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for use in medicinal chemistry, it serves as a key precursor in the development of biologically active molecules.
13134-76-4 structure
Product Name:Methyl 3-HydroxybenzoBthiophene-2-carboxylate
CAS No:13134-76-4
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD00067732
CID:175013
PubChem ID:83165
Update Time:2025-06-09
Methyl 3-HydroxybenzoBthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate
- Benzo[b]thiophene-2-carboxylicacid, 3-hydroxy-, methyl ester
- methyl 3-hydroxy-1-benzothiophene-2-carboxylate
- methyl 3-hydroxy-1-benzothiopene-2-carboxylate
- Methy 3-hydroxybenzothiophene-2-carboxylate
- METHYL 3-HYDROXYBENZOTHIOPHENE-2-CARBOXYLATE
- Methyl 3-hydroxybenzo[b]thiophen-2-carboxylate
- methyl 3-hydroxybenzo[b]thiophene-3-carboxylate
- 3-Hydroxybenzo[b]thiophene-2-carboxylic acid methyl ester
- 3-hydroxy-benzo[b]thiophene-2-carboxylic acid methyl ester
- Methyl 3-hydroxy-1-benzothiophene-2-carboxylate #
- Methyl 3-hydroxybenzo(b)thiophene-3-carboxylate
- Maybridge4_000295
- Z1269129693
- Benzo[b]thiophene-2-carboxylicacid,3-hydroxy-,methyl ester
- FT-0628560
- 13134-76-4
- Oprea1_773497
- CHEMBL2057737
- MFCD00067732
- Methyl 3-hydroxybenzo(b)thiophene-2-carboxylate
- SCHEMBL4651653
- PS-4146
- HMS1521N09
- AKOS022180746
- CS-0206649
- W-205342
- CCG-235942
- BP-10341
- BRD-K04168167-001-01-3
- NS00024157
- A806241
- methyl 3-hydroxy-benzothiophene2-carboxylate
- 3,5-DICHLOROPHENETHYLALCOHOL
- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-, methyl ester
- IDI1_030877
- EN300-6495380
- SY358190
- EINECS 236-066-4
- DTXSID60157009
- G37380
- Methyl 3-HydroxybenzoBthiophene-2-carboxylate
-
- MDL： MFCD00067732
- Inchi： 1S/C10H8O3S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5,11H,1H3
- InChI Key： KNSQDHMBDAMMNO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=C(C2C=CC=CC1=2)O
Computed Properties
- Exact Mass: 208.01900
- Monoisotopic Mass: 208.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 106-108°C
- Boiling Point: 332.3±22.0 °C at 760 mmHg
- Flash Point: 154.7±22.3 °C
- Refractive Index: 1.678
- PSA: 74.77000
- LogP: 2.39350
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 3-HydroxybenzoBthiophene-2-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-HydroxybenzoBthiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-HydroxybenzoBthiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M220835-100mg |
Methyl 3-Hydroxybenzo[B]thiophene-2-carboxylate |
13134-76-4 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220835-500mg |
Methyl 3-Hydroxybenzo[B]thiophene-2-carboxylate |
13134-76-4 | 500mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M220835-1g |
Methyl 3-Hydroxybenzo[B]thiophene-2-carboxylate |
13134-76-4 | 1g |
$ 185.00 | 2022-06-04 | ||
| Apollo Scientific | OR21316-10g |
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate |
13134-76-4 | 10g |
￡208.00 | 2022-10-09 | ||
| abcr | AB130759-1 g |
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate; 95% |
13134-76-4 | 1g |
€212.00 | 2023-05-21 | ||
| Apollo Scientific | OR21316-1g |
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate |
13134-76-4 | 1g |
£75.00 | 2025-02-19 | ||
| Matrix Scientific | 083532-250mg |
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate, 97% |
13134-76-4 | 97% | 250mg |
$96.00 | 2023-09-05 | |
| Matrix Scientific | 083532-1g |
Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate, 97% |
13134-76-4 | 97% | 1g |
$200.00 | 2023-09-05 | |
| Enamine | EN300-6495380-0.05g |
methyl 3-hydroxy-1-benzothiophene-2-carboxylate |
13134-76-4 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-6495380-0.1g |
methyl 3-hydroxy-1-benzothiophene-2-carboxylate |
13134-76-4 | 95.0% | 0.1g |
$27.0 | 2025-03-21 |
Methyl 3-HydroxybenzoBthiophene-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:13134-76-4)Methyl 3-HydroxybenzoBthiophene-2-carboxylate
Order Number:A806241
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):184.0/544.0
Email:sales@amadischem.com
Methyl 3-HydroxybenzoBthiophene-2-carboxylate Related Literature
-
Shinya Ota,Sojiro Minami,Koji Hirano,Tetsuya Satoh,Yutaka Ie,Shu Seki,Yoshio Aso,Masahiro Miura RSC Adv. 2013 3 12356
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13134-76-4)Methyl 3-HydroxybenzoBthiophene-2-carboxylate
Purity:99%/99%
Quantity:1g/5g
Price ($):184.0/544.0